Cas no 18226-06-7 (Benzenesulfonamide, N-(2-hydroxyethyl)-N-methyl-4-nitro-)

Benzenesulfonamide, N-(2-hydroxyethyl)-N-methyl-4-nitro- structure
18226-06-7 structure
Product Name:Benzenesulfonamide, N-(2-hydroxyethyl)-N-methyl-4-nitro-
CAS No:18226-06-7
MF:C9H12N2O5S
MW:260.266981124878
CID:1374104
PubChem ID:770750
Update Time:2025-04-20

Benzenesulfonamide, N-(2-hydroxyethyl)-N-methyl-4-nitro- Chemical and Physical Properties

Names and Identifiers

    • Benzenesulfonamide, N-(2-hydroxyethyl)-N-methyl-4-nitro-
    • AKOS003265277
    • N-(2-hydroxyethyl)-N-methyl-4-nitrobenzenesulfonamide
    • STK056103
    • N-(2-HYDROXYETHYL)-N-METHYL-4-NITRO-1-BENZENESULFONAMIDE
    • Cambridge id 5181877
    • SR-01000406814-1
    • E87347
    • N-(2-HYDROXY-ETHYL)-N-METHYL-4-NITRO-BENZENESULFONAMIDE
    • 18226-06-7
    • MFCD00451511
    • Oprea1_721208
    • DTXSID601212624
    • SR-01000406814
    • BPHLMIDHXPVULA-UHFFFAOYSA-N
    • Inchi: 1S/C9H12N2O5S/c1-10(6-7-12)17(15,16)9-4-2-8(3-5-9)11(13)14/h2-5,12H,6-7H2,1H3
    • InChI Key: BPHLMIDHXPVULA-UHFFFAOYSA-N
    • SMILES: S(C1C=CC(=CC=1)[N+](=O)[O-])(N(C)CCO)(=O)=O

Computed Properties

  • Exact Mass: 260.04676
  • Monoisotopic Mass: 260.04669266g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 4
  • Complexity: 351
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.2
  • Topological Polar Surface Area: 112Ų

Experimental Properties

  • PSA: 100.75

Benzenesulfonamide, N-(2-hydroxyethyl)-N-methyl-4-nitro- Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
abcr
AB591493-100mg
N-(2-Hydroxy-ethyl)-N-methyl-4-nitro-benzenesulfonamide; .
18226-06-7
100mg
€403.10 2024-07-24
abcr
AB591493-250mg
N-(2-Hydroxy-ethyl)-N-methyl-4-nitro-benzenesulfonamide; .
18226-06-7
250mg
€638.50 2024-07-24
abcr
AB591493-500mg
N-(2-Hydroxy-ethyl)-N-methyl-4-nitro-benzenesulfonamide; .
18226-06-7
500mg
€873.90 2024-07-24
abcr
AB591493-1g
N-(2-Hydroxy-ethyl)-N-methyl-4-nitro-benzenesulfonamide; .
18226-06-7
1g
€1226.90 2024-07-24
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